Cas no 1118-85-0 (Butanoic acid, 2-amino-4-(methylsulfonyl)-)

Butanoic acid, 2-amino-4-(methylsulfonyl)- structure
1118-85-0 structure
Product Name:Butanoic acid, 2-amino-4-(methylsulfonyl)-
CAS No:1118-85-0
MF:C5H11NO4S
MW:181.21014046669
CID:97259
PubChem ID:69961
Update Time:2025-04-18

Butanoic acid, 2-amino-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-amino-4-(methylsulfonyl)-
    • 2-Amino-4-(methylsulfonyl)butanoic acid
    • Butyric acid, 2-amino-4-(methylsulfonyl)-, DL-
    • CHEBI:132188
    • 2-amino-4-methylsulfonyl-butanoic acid
    • 2-azanyl-4-methylsulfonyl-butanoic acid
    • HY-W141863
    • NSC 62968
    • dl-2-Amino-4-(methylsulfonyl)butyric acid
    • A840231
    • DL-Methionine sulfone
    • SY027489
    • AKOS005422653
    • MFCD00025079
    • Butanoic acid, 2-amino-4-(methylsulfonyl)-, (.+/-.)-
    • DTXSID50875588
    • 1118-85-0
    • DL-Methionine S-dioxide
    • M0100
    • DL-2-Amino-4-(methylsulfonyl)butanoic acid
    • EINECS 212-466-4
    • 2-Amino-4-methanesulfonyl-butyric acid
    • 820-10-0
    • 5503K54L0R
    • CS-0201659
    • AB01460
    • 2-Amino-4-(methylsulfonyl)butanoic acid #
    • EN300-29681
    • D,L-Methionine sulfone
    • H-D-Met(O)-OH
    • FT-0627957
    • 2-amino-4-(methanesulfonyl)butanoic acid
    • FT-0632977
    • Q27261252
    • LS-08310
    • NCIOpen2_000242
    • 2-Amino-4-(methylsulfonyl)butanoicacid
    • A837729
    • DL-Methionine sulfone, >=99.0% (NT)
    • FT-0639719
    • D91280
    • 2-amino-4-methylsulfonylbutanoic acid
    • AI3-52410
    • NSC-62968
    • NS00041943
    • UNII-5503K54L0R
    • Methionine, S,S-dioxide
    • SCHEMBL204462
    • 2-AMINO-4-METHANESULFONYLBUTANOIC ACID
    • NSC62968
    • METHIONINE SULFONE, DL-
    • 2-Amino-4-(methylsulfonyl)butyric Acid
    • methionine s,s-dioxide
    • Inchi: 1S/C5H11NO4S/c1-11(9,10)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
    • InChI Key: UCUNFLYVYCGDHP-UHFFFAOYSA-N
    • SMILES: S(C)(CCC(C(=O)O)N)(=O)=O

Computed Properties

  • Exact Mass: 181.04093
  • Monoisotopic Mass: 181.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 97.46

Butanoic acid, 2-amino-4-(methylsulfonyl)- Pricemore >>

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